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Compound of Interest

Compound Name: Br-PEG3-OH

Cat. No.: B1667889 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring both personal safety and the integrity of

experimental outcomes. This guide provides essential, immediate safety and logistical

information for Br-PEG3-OH, a PEG-based PROTAC linker. Adherence to these protocols will

minimize risks and foster a safe laboratory environment.

Br-PEG3-OH, with the CAS number 57641-67-5, is recognized as a toxic substance. Hazard

statements associated with this chemical include H301 (Toxic if swallowed), H311 (Toxic in

contact with skin), H331 (Toxic if inhaled), and H341 (Suspected of causing genetic defects).

Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against exposure. The

following table summarizes the required PPE for handling Br-PEG3-OH.
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PPE Category Item Specifications

Eye Protection
Safety Goggles with Side

Shields

Must meet ANSI Z87.1

standards. A face shield should

be worn over safety goggles if

there is a significant splash

hazard.[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[2][3] Always

inspect gloves for integrity

before use and change them

immediately upon contact with

the chemical.[2]

Body Protection Laboratory Coat

A long-sleeved lab coat is

mandatory to protect skin from

potential contact.[1][4]

Respiratory Protection Chemical Fume Hood

All handling of Br-PEG3-OH

and its waste should be

conducted within a chemical

fume hood to minimize

inhalation exposure.[1] If

significant aerosolization is

expected, consult your

institution's safety officer about

appropriate respiratory

protection.[2]

Operational Plan: Step-by-Step Handling Protocol
Following a systematic procedure ensures the safe handling of Br-PEG3-OH from receipt to

use.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.[2]
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Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Recommended long-term storage is at -20°C.[5]

Preparation and Use:

Before handling, ensure that an eyewash station and safety shower are readily accessible.

All manipulations, including weighing and dilutions, must be performed inside a certified

chemical fume hood.[1]

Avoid the creation of aerosols.

Br-PEG3-OH is soluble in water, DMSO, DMF, and DCM.[6] When dissolving, slowly add

the solvent to the reagent.

Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as sand or

vermiculite.[2]

Collect the absorbed material into a sealed, appropriately labeled container for hazardous

waste disposal.[2]

For larger spills, evacuate the area and follow your institution's emergency procedures.[2]

Disposal Plan: Managing Br-PEG3-OH Waste
As a halogenated organic compound, Br-PEG3-OH waste must be disposed of following

specific protocols to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Br-PEG3-OH and any materials contaminated with it (e.g., pipette tips, gloves, absorbent

pads) must be collected in a designated, labeled hazardous waste container for

halogenated organic waste.[1][7]

Do not mix halogenated waste with non-halogenated organic waste, as this can

significantly increase disposal costs and complicate the disposal process.[2][7]
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Container Management:

Use a compatible, leak-proof container with a secure lid for waste collection.[2]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "Br-PEG3-OH".[2]

Keep the waste container closed except when adding waste.

Final Disposal:

Store the sealed waste container in a designated and well-ventilated "Satellite

Accumulation Area" (SAA) within the laboratory.[1]

Arrange for the disposal of the halogenated waste through your institution's Environmental

Health and Safety (EHS) office or a certified hazardous waste disposal contractor.[2]

Always adhere to your institution's specific guidelines and all local, state, and federal

regulations for hazardous waste disposal.[1]

Workflow for Safe Handling and Disposal of Br-
PEG3-OH
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Receiving and Storage
- Inspect container

- Store at -20°C

Preparation
- Wear full PPE

- Work in fume hood

Proceed to experiment

Handling and Use
- Avoid aerosol generation
- Use appropriate solvents

Begin work

Waste Collection
- Segregate as halogenated waste

- Use labeled, sealed container

Generate waste
Spill Management

- Use inert absorbent
- Collect in hazardous waste container

In case of spill

Temporary Storage
- Store in Satellite Accumulation Area

Store waste

Contain and collect

Final Disposal
- Arrange pickup via EHS

- Follow all regulations

Schedule disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Br-PEG3-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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